Cas no 2228356-58-7 (1-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2228356-58-7
• MF: C₁₆H₁₈ClNO₅
• MW: 339.770823955536
• CID: 6056275
• PubChem ID: 165623834
• Update Time: 2025-06-08

1-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-oxocyclobutane-1-carboxylic acid
• 1-(5-{[(tert-butoxy)carbonyl]amino}-2-chlorophenyl)-3-oxocyclobutane-1-carboxylic acid
• 2228356-58-7
• EN300-1871693

• Inchi： 1S/C16H18ClNO5/c1-15(2,3)23-14(22)18-9-4-5-12(17)11(6-9)16(13(20)21)7-10(19)8-16/h4-6H,7-8H2,1-3H3,(H,18,22)(H,20,21)
• InChI Key： IZOSFNSSFBJVPH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1(C(=O)O)CC(C1)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 339.0873504g/mol
• Monoisotopic Mass: 339.0873504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.7Ų

Additional information on 1-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-oxocyclobutane-1-carboxylic acid

1-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228356-58-7): A Comprehensive Overview

1-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228356-58-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 1-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-oxocyclobutane-1-carboxylic acid is C₁₆H₁₉ClNO₄, with a molecular weight of approximately 330.78 g/mol. The compound features a cyclobutane ring with a ketone group and a carboxylic acid moiety, which are crucial for its biological activity. The tert-butoxycarbonyl (Boc) protecting group on the amino functionality ensures stability during synthesis and can be selectively removed to generate the free amine form.

The presence of a chloro substituent on the phenyl ring adds to the compound's hydrophobicity and influences its binding affinity to various biological targets. The carboxylic acid group provides the molecule with potential for conjugation reactions and can be modified to enhance solubility or bioavailability.

Synthesis Methods

The synthesis of 1-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-oxocyclobutane-1-carboxylic acid typically involves several steps, each designed to introduce specific functional groups while maintaining the integrity of the core structure. One common approach is to start with a substituted cyclobutanone derivative, which is then reacted with an appropriately protected amino acid to form the desired product.

A recent study published in the Journal of Organic Chemistry (JOC) detailed an efficient one-pot synthesis method that significantly reduces reaction time and improves yield. This method involves the sequential addition of reagents under carefully controlled conditions, ensuring high purity and reproducibility of the final product.

Biological Activities and Therapeutic Potential

1-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-oxocyclobutane-1-carboxylic acid has shown promising biological activities in various preclinical studies. One of its key applications is as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been reported to effectively inhibit cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, this compound has also demonstrated potential as an anticancer agent. Research published in Cancer Research highlighted its ability to induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. These findings suggest that 1-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-oxocyclobutane-1-carboxylic acid could be a valuable lead compound for developing novel anticancer therapies.

Clinical Trials and Future Prospects

The therapeutic potential of 1-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-oxocyclobutane-1-carboxylic acid has led to its evaluation in early-stage clinical trials. Preliminary results from Phase I trials have shown promising safety profiles and pharmacokinetic properties, paving the way for further clinical development.

Ongoing research is focused on optimizing the compound's formulation and delivery methods to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to identify biomarkers that can predict patient response to treatment, thereby facilitating personalized medicine approaches.

Conclusion

1-(5-{(tert-butoxy)carbonylamino}-2-chlorophenyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2228356-58-7) represents a promising candidate in the field of medicinal chemistry due to its unique chemical structure and diverse biological activities. Its potential applications in treating inflammatory diseases and cancer make it an exciting area of research. As further studies continue to elucidate its mechanisms of action and optimize its therapeutic profile, this compound may well become a valuable addition to the arsenal of modern medicine.